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Get Quote

The table below consolidates the fundamental data available for Timepidium Bromide:

Property Description

Systematic Name 3-(di-2-thienylmethylene)-5-methoxy-1,1-dimethylpiperidinium bromide [1]

Molecular Formula C₁₇H₂₂BrNOS₂ [2] [1]

Molecular Weight 400.39 g·mol⁻¹ [2] [1]

CAS Registry
Number

35035-05-3 [2] [1]

ATC Code A03AB19 [3] [1]

Therapeutic
Category

Synthetic anticholinergic, quaternary ammonium compound [3] [1]

Primary Efficacy Antispasmodic; Muscarinic acetylcholine receptor antagonist [3] [1]

Key Feature Peripherally acting; the quaternary nitrogen prevents crossing of the blood-
brain barrier [1]
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Synthesis and Analytical Guidance

Based on the search results, a specific synthesis pathway for Timepidium Bromide is not publicly

documented. The available patents and technical literature primarily discuss the synthesis of Tiotropium

Bromide, which is a different compound, despite the similar naming convention [4] [5] [6].

For researchers aiming to develop or analyze Timepidium Bromide, here are practical approaches:

Consult Specialized Literature: Direct synthesis procedures may be available in proprietary or
commercial databases not indexed in public searches. Deeper investigation into commercial chemical

catalogs or specialized patent databases may be required.
Focus on Characterization: The provided molecular structure and formula are key for characterizing

the final product. Analytical techniques like mass spectrometry, NMR, and HPLC can be used to verify
the structure C₁₇H₂₂BrNOS₂ and confirm synthesis success [2] [1].

In Vivo Formulation: For biological testing, one source provides a sample formulation method: the
compound can be dissolved in a solution of 5% DMSO, 30% PEG300, 5% Tween 80, and 60% saline

[2].

Biological Pathways and Therapeutic Action

Timepidium Bromide acts as a muscarinic acetylcholine receptor (mAChR) antagonist [3]. It is classified

within several biological pathways in the KEGG database, including pancreatic secretion, gastric acid

secretion, and neuroactive ligand-receptor interaction [3] [7]. Its primary therapeutic use is as a

gastrointestinal agent for relieving visceral spasms and pain associated with peptic ulcers and other GI

disorders [3] [1].

The following diagram illustrates its mechanism of action within a cholinergic synapse:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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